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Cat. No.: B610369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The quest for safer opioid analgesics has led to the development of G-protein biased agonists

for the µ-opioid receptor (MOR), such as PZM21 and TRV130 (oliceridine). These compounds

are designed to preferentially activate the G-protein signaling pathway, which is associated with

analgesia, while minimizing the recruitment of β-arrestin, a pathway linked to adverse effects

like respiratory depression. This guide provides an objective comparison of the performance of

PZM21 and TRV130 in reducing respiratory depression, supported by available experimental

data.

Quantitative Data on Respiratory Depression
The following table summarizes the key quantitative findings from preclinical studies comparing

the effects of PZM21, TRV130, and morphine on respiratory function at equi-analgesic doses.
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Compound

Dose (Equi-
analgesic to
Morphine
10 mg/kg)

Animal
Model

Peak Effect
on
Respiratory
Frequency

Duration of
Effect

Reference

PZM21 40 mg/kg Mouse

Conflicting

Data: -

Minimal to no

depression

vs. vehicle -

Significant

depression,

similar to

morphine

Conflicting

Data: - No

significant

effect -

Sustained

depression

[1][2][3]

TRV130 1.2 mg/kg Mouse

Significant

transient

depression

Transient,

peaks at ~15

minutes

[1][2]

Morphine 10 mg/kg Mouse

Profound and

sustained

depression

Sustained [1][2][3]

Signaling Pathways
Both PZM21 and TRV130 are designed as G-protein biased agonists of the µ-opioid receptor.

The idealized signaling pathway aims to separate the therapeutic analgesic effects from the

adverse effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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